Dimethyl 2,6-naphthalenedicarboxylate
Cat. No. B1345185
CAS No.:
840-65-3
M. Wt: 244.24 g/mol
InChI Key: GYUVMLBYMPKZAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07176227B2
Procedure details
2,6-naphthalene dicarboxylic acid dimethyl (5.00 g) was dissolved in anhydrous THF (150 ml) and added with lithium aluminum hydride (1.55 g) under ice-cooling, followed by stirring at room temperature for 2 hours under a nitrogen atmosphere. After completion of the reaction, methanol and an aqueous potassium sodium tartrate solution were added to the solution in this order and the whole was stirred overnight. The solution was subjected to extraction with chloroform and ethyl acetate and the extract was then washed with saturated saline solution. Subsequently, the organic layer was dried with anhydrous sodium sulfate and the solvent was distilled off, thereby obtaining the subject compound (3.90 g) as a white solid.
Name
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[CH:10]=[CH:9][C:8]2[CH:11]=[C:12]([C:15](OC)=[O:16])[CH:13]=[CH:14][C:7]=2[CH:6]=1)=O.[H-].[Al+3].[Li+].[H-].[H-].[H-].CO.C(C(C(C([O-])=O)O)O)([O-])=O.[Na+].[K+]>C1COCC1>[OH:2][CH2:3][C:5]1[CH:10]=[CH:9][C:8]2[C:7](=[CH:14][CH:13]=[C:12]([CH2:15][OH:16])[CH:11]=2)[CH:6]=1 |f:1.2.3.4.5.6,8.9.10|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
|
Type
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reactant
|
|
Smiles
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COC(=O)C1=CC2=C(C=C1)C=C(C=C2)C(=O)OC
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|
Name
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|
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Quantity
|
150 mL
|
|
Type
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solvent
|
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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1.55 g
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Type
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reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CO
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])C(O)C(O)C(=O)[O-].[Na+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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by stirring at room temperature for 2 hours under a nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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STIRRING
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Type
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STIRRING
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|
Details
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the whole was stirred overnight
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|
Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The solution was subjected to extraction with chloroform and ethyl acetate
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WASH
|
Type
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WASH
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|
Details
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the extract was then washed with saturated saline solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
Subsequently, the organic layer was dried with anhydrous sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
the solvent was distilled off
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCC1=CC2=CC=C(C=C2C=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
